N-(2,5-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C19H18N2O4/c1-11-17(13-6-4-5-7-14(13)20-11)18(22)19(23)21-15-10-12(24-2)8-9-16(15)25-3/h4-10,20H,1-3H3,(H,21,23)
• InChI Key: IOBHJAXLMFIBMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• CAS No.: 852372-03-3

Description

N-(2,5-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C19H18N2O4 and its molecular weight is 338.363. The purity is usually 95%.
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Scientific Research Applications

Cannabinoid Receptor Type 2 Ligands

• The compound has been studied for its potential as a cannabinoid receptor type 2 ligand. A synthesized series, including similar indol-3-yl-oxoacetamides, demonstrated significant selectivity and potency, suggesting potential applications in this area (Moldovan et al., 2017).

Antioxidant Properties

• Research on similar acetamide derivatives highlights their antioxidant capabilities. These compounds exhibit considerable antioxidant activity, with specific derivatives showing remarkable effectiveness at low concentrations (Gopi & Dhanaraju, 2020).

Cholinesterase and Monoamine Oxidase Inhibition

• Indole derivatives structurally related to N-(2,5-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide have been identified as dual inhibitors of cholinesterase and monoamine oxidase, suggesting potential therapeutic applications for neurodegenerative diseases (Bautista-Aguilera et al., 2014).

Anti-Plasmodial Properties

• Similar N-substituted indol-3-yl-acetamides have been synthesized and evaluated for their in vitro antiplasmodial properties, revealing potential in treating malaria (Mphahlele et al., 2017).

Antidepressant and Sedative Drug Leads

• Marine-inspired indol-3-yl-acetamide derivatives have been shown to possess significant antidepressant-like action and sedative activity, indicating potential in mental health therapies (Ibrahim et al., 2017).

Inhibition of Tubulin Polymerization

• Certain acetamide derivatives containing indol-3-yl groups exhibit effective activities against cancer cell lines by inhibiting tubulin polymerization, suggesting anticancer applications (Ren et al., 2023).

Anticancer Activity

• Various N-substituted indol-3-yl-acetamide derivatives demonstrate potent anti-proliferative activity against different human cancer cell lines, indicating potential for development as cancer therapeutics (Hu et al., 2016).